Cas no 85-53-0 (Clavulanic acid)

• Product name: Clavulanic acid
• CAS No: 85-53-0
• MF: C₁₅H₁₁BrO₃
• MW: 319.150043725967
• CID: 2705886

Clavulanic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(3-bromo-4-methylbenzoyl)-
• Clavulanic acid

• Inchi： 1S/C15H11BrO3/c1-9-6-7-10(8-13(9)16)14(17)11-4-2-3-5-12(11)15(18)19/h2-8H,1H3,(H,18,19)
• InChI Key： OJFRWUJMMNULAJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(=O)C1=CC=C(C)C(Br)=C1

Experimental Properties

• Density: 1.501±0.06 g/cm3(Predicted)
• Melting Point: 176-178 °C
• Boiling Point: 502.7±45.0 °C(Predicted)
• pka: 3.28±0.36(Predicted)